Cas no 165385-48-8 (2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-)

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl- structure
165385-48-8 structure
Product Name:2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-
CAS No:165385-48-8
MF:C9H17NO
MW:155.237382650375
CID:110603
PubChem ID:18428647
Update Time:2025-04-18

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-
    • 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-(9CI)
    • SCHEMBL7618120
    • 165385-48-8
    • 7-methoxy-3,4-dimethyl-3,4,5,6-tetrahydro-2H-azepine
    • XHGYCMUOWVFXGN-UHFFFAOYSA-N
    • 3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-2h-azepine
    • 2H-AZEPINE, 3,4,5,6-TETRAHYDRO-7-METHOXY-3,4-DIMETHYL-
    • DB-270209
    • Inchi: 1S/C9H17NO/c1-7-4-5-9(11-3)10-6-8(7)2/h7-8H,4-6H2,1-3H3
    • InChI Key: XHGYCMUOWVFXGN-UHFFFAOYSA-N
    • SMILES: O(C)C1CCC(C)C(C)CN=1

Computed Properties

  • Exact Mass: 155.13111
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • PSA: 21.59
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